2-[(2-furylmethyl)amino]-N-(2-phenylethyl)-2-thioxoacetamide

• IUPAC Name: 2-(furan-2-ylmethylamino)-N-(2-phenylethyl)-2-sulfanylideneacetamide
• InChI: InChI=1S/C15H16N2O2S/c18-14(15(20)17-11-13-7-4-10-19-13)16-9-8-12-5-2-1-3-6-12/h1-7,10H,8-9,11H2,(H,16,18)(H,17,20)
• InChI Key: ZDXQXMJGZQKJHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C(=S)NCC2=CC=CO2
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

2-[(2-furylmethyl)amino]-N-(2-phenylethyl)-2-thioxoacetamide is a compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as FMA-1 and has been studied for its mechanism of action, biochemical and physiological effects, and its potential advantages and limitations in lab experiments. In

Scientific Research Applications

FMA-1 has been studied for its potential applications in cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. FMA-1 has also been studied for its potential use as a radioprotective agent. It has been shown to protect normal cells from radiation-induced damage.

Mechanism of Action

The mechanism of action of FMA-1 is not fully understood. However, it has been suggested that FMA-1 may inhibit the activity of the enzyme thioredoxin reductase. Thioredoxin reductase is involved in the regulation of cellular redox balance and is overexpressed in many types of cancer cells. Inhibition of this enzyme may lead to the accumulation of reactive oxygen species and ultimately result in cancer cell death.
Biochemical and Physiological Effects:
FMA-1 has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the migration and invasion of cancer cells. In addition, FMA-1 has been shown to protect normal cells from radiation-induced damage.

Advantages and Limitations for Lab Experiments

One advantage of using FMA-1 in lab experiments is its potential as a radioprotective agent. It may be useful in protecting normal cells from radiation-induced damage during cancer treatment. However, one limitation of using FMA-1 is its low yield in the synthesis process. This may make it difficult to obtain large quantities of the compound for research purposes.

Future Directions

Future research on FMA-1 could focus on further elucidating its mechanism of action. This could lead to the development of more effective cancer treatments. In addition, research could focus on improving the synthesis method of FMA-1 to increase its yield. This would make it easier to obtain larger quantities of the compound for research purposes. Finally, research could focus on exploring the potential of FMA-1 as a radioprotective agent in combination with other cancer treatments.